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Compound of Interest

Compound Name:
6-Chloro-2-fluoro-3-

methylbenzonitrile

CAS No.: 886502-19-8

Cat. No.: B1318742

Get Quote

Technical Monograph: 6-Chloro-2-fluoro-3-
methylbenzonitrile
Part 1: Molecular Identity & Physicochemical
Architecture
Chemical Identity[1][2][3]

IUPAC Name: 6-Chloro-2-fluoro-3-methylbenzonitrile[1]

CAS Registry Number: 886502-19-8[2][1][3][4][5]

Molecular Formula:

[2]

SMILES:Cc1ccc(Cl)c(C#N)c1F
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InChIKey:BD309546 (Internal Identifier Reference)

Molecular Weight & Mass Spectrometry Data
Precision in molecular weight calculations is critical for stoichiometry in multi-step synthesis.

Property Value Notes

Average Molecular Weight 169.58 g/mol
Based on standard atomic

weights.

Monoisotopic Mass 169.0095 Da
Calculated for

.

Exact Mass 169.009483
Useful for High-Resolution

Mass Spec (HRMS).

Isotope Pattern M (100%), M+2 (~32%)

Characteristic 3:1 ratio due to

Chlorine (

).

Structural Analysis & Electronic Effects
The molecule features a benzene core decorated with four distinct functionalities, creating a

unique electronic environment:

Nitrile Group (C-1): A strong electron-withdrawing group (EWG) via induction and resonance,

deactivating the ring but directing nucleophilic attack to ortho/para positions relative to itself

in

reactions.

Fluorine Atom (C-2): Highly electronegative.[6] It exerts a strong inductive withdrawal (-I) but

a resonant donation (+R). Its position between the nitrile and methyl groups creates a

"crowded" electronic pocket, significantly influencing the acidity of the adjacent protons.

Methyl Group (C-3): A weak electron-donating group (EDG) via hyperconjugation. It provides

steric bulk that can enforce atropisomerism in downstream biaryl couplings.
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Chlorine Atom (C-6): Provides a handle for cross-coupling reactions (e.g., Suzuki-Miyaura,

Buchwald-Hartwig) distinct from the fluorine, allowing for orthogonal functionalization.

Part 2: Synthetic Pathways & Process Chemistry
The synthesis of 6-Chloro-2-fluoro-3-methylbenzonitrile requires precise regiocontrol to

distinguish it from its isomers (e.g., the 2-chloro-6-fluoro isomer). Below are the two primary

retrosynthetic strategies.

Strategy A: Directed Ortho Metallation (DoM)
(Laboratory Scale)
This route utilizes the strong ortho-directing ability of the fluorine atom combined with the

acidity of the C-3 proton in a precursor scaffold.

Precursor: 2-Chloro-6-fluorobenzonitrile.[2][7]

Mechanism: The proton at C-3 (adjacent to Fluorine) is the most acidic due to the inductive

effect of the fluorine atom. Treatment with a hindered base (LDA or LiTMP) effects lithiation

at C-3, followed by quenching with a methylating agent (MeI).

Strategy B: Sandmeyer Approach (Industrial Scale)
For larger scales, constructing the nitrile last via an aniline precursor is often preferred to avoid

cryogenic conditions.

Precursor: 2-Fluoro-3-methylaniline.

Workflow:

Chlorination: Electrophilic chlorination of 2-fluoro-3-methylaniline. The amino group directs

para, while the methyl directs ortho. This typically yields 6-chloro-2-fluoro-3-methylaniline.

[2]

Cyanation: Diazotization (

) followed by Sandmeyer reaction (
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).

Visualization of Synthetic Logic
The following diagram illustrates the connectivity and potential synthetic disconnection for the

target molecule.

Figure 1: Retrosynthetic Analysis & Forward Synthesis Pathways
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2-Chloro-6-fluorobenzonitrile Lithiated Intermediate
(Li at C-3)
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NCS or Cl2
(Electrophilic Chlorination)

2. MeI (Methylation)

1. NaNO2, HCl
2. CuCN (Sandmeyer)

Click to download full resolution via product page

Figure 1: Dual pathways for synthesis. Route 1 (Blue) utilizes organometallic chemistry for high

regioselectivity. Route 2 (Green) follows classical aromatic substitution rules.

Part 3: Pharmaceutical Utility & Applications[1]
Kinase Inhibitor Scaffold
The 2,6-disubstituted benzonitrile motif is a "privileged scaffold" in medicinal chemistry. The

nitrile group often serves as a hydrogen bond acceptor in the hinge region of kinase enzymes,

while the halogen substituents (Cl, F) fill hydrophobic pockets (gatekeeper residues).

Mechanism: The nitrile nitrogen interacts with the backbone NH of the kinase hinge region.

Orthogonality: The C-6 Chlorine allows for the attachment of solubilizing tails (e.g.,

piperazines) via Buchwald-Hartwig amination, while the C-2 Fluorine remains stable or

participates in specific electrostatic interactions.

Key Intermediate for KAT Inhibitors
Recent literature identifies this structure as a building block for Lysine Acetyl Transferase (KAT)

inhibitors (MYST family). These inhibitors are critical in epigenetic regulation research for

oncology.
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Part 4: Analytical Characterization
To validate the identity of synthesized batches, the following spectral signatures are diagnostic.

Nuclear Magnetic Resonance ( -NMR)
Solvent:

or

.

Aromatic Region: Two doublets (or dd) representing the protons at C-4 and C-5.

ppm (coupling constant

Hz).

Aliphatic Region: A singlet (or doublet due to F-coupling) for the Methyl group at C-3.

ppm (

Hz).

Infrared Spectroscopy (IR)
Nitrile Stretch (

): Sharp, distinct band at 2230–2240 cm⁻¹.

C-F Stretch: Strong band at 1100–1250 cm⁻¹.

C-Cl Stretch: Band at 600–800 cm⁻¹.

Part 5: Safety & Handling (MSDS Summary)
Signal Word:WARNING
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Hazard Class H-Code Statement

Acute Toxicity (Oral) H302 Harmful if swallowed.[8]

Skin Irritation H315 Causes skin irritation.[8]

Eye Irritation H319
Causes serious eye irritation.

[8]

STOT-SE H335
May cause respiratory

irritation.

Handling Protocol:

PPE: Nitrile gloves, safety goggles, and lab coat are mandatory.

Ventilation: Handle only in a functioning chemical fume hood to avoid inhalation of

dust/vapors.

Incompatibility: Avoid contact with strong oxidizing agents and strong bases. Hydrolysis of

the nitrile group may occur under strongly acidic or basic conditions, releasing ammonia.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Contact our Ph.D. Support Team for a compatibility check
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